Cas no 1806736-54-8 (3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid)

3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid is a versatile heterocyclic compound featuring a pyridine core substituted with iodine, methoxy, and trifluoromethoxy functional groups, along with a carboxylic acid moiety. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring halogenated and electron-withdrawing substituents for enhanced reactivity or biological activity. The presence of iodine offers potential for further functionalization via cross-coupling reactions, while the trifluoromethoxy group contributes to metabolic stability and lipophilicity. This compound is suited for applications in medicinal chemistry, where precise structural modifications are critical for optimizing drug candidates.
3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid structure
1806736-54-8 structure
Product Name:3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid
CAS No:1806736-54-8
MF:C8H5F3INO4
MW:363.02928519249
CID:4835489
Update Time:2025-10-31

3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid
    • Inchi: 1S/C8H5F3INO4/c1-16-6-3(17-8(9,10)11)2-13-5(4(6)12)7(14)15/h2H,1H3,(H,14,15)
    • InChI Key: SGFAIVFFHDKSGU-UHFFFAOYSA-N
    • SMILES: IC1C(C(=O)O)=NC=C(C=1OC)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 288
  • XLogP3: 2.5
  • Topological Polar Surface Area: 68.6

3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029091528-1g
3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid
1806736-54-8 97%
1g
$1,549.60 2022-03-31

3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid Related Literature

Additional information on 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid

3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806736-54-8): A Comprehensive Overview

3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806736-54-8) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an iodo group, a methoxy substituent, and a trifluoromethoxy moiety, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid is particularly noteworthy due to its combination of halogenated and oxygenated functionalities. The presence of the iodo group enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The methoxy and trifluoromethoxy groups contribute to the compound's electronic properties and stability, making it a versatile scaffold for drug design.

In recent years, significant advancements have been made in understanding the biological activities of compounds with similar structural features. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of iodinated pyridine derivatives as potent inhibitors of specific enzymes involved in cancer progression. The researchers found that compounds with an iodo group and a trifluoromethoxy substituent exhibited enhanced inhibitory activity against key enzymes such as cyclin-dependent kinases (CDKs) and phosphoinositide 3-kinases (PI3Ks).

The pharmacological profile of 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid has also been explored in preclinical studies. These studies have demonstrated that the compound possesses anti-inflammatory and anti-proliferative properties, making it a promising candidate for the treatment of inflammatory diseases and cancer. Additionally, its ability to modulate cellular signaling pathways has been investigated, revealing its potential as a therapeutic agent for conditions characterized by aberrant signal transduction.

The synthesis of 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid has been optimized using modern synthetic methodologies. One common approach involves the sequential introduction of the functional groups onto a pyridine core. The initial step typically involves the formation of a 2-pyridone derivative, followed by selective functionalization at the 3-, 4-, and 5-positions. The use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, has proven to be highly effective in achieving high yields and selectivity.

The physicochemical properties of 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid, including its solubility, stability, and crystallinity, have been extensively studied to optimize its formulation for pharmaceutical applications. These properties are crucial for ensuring that the compound can be effectively delivered to the target site in vivo. For example, efforts have been made to enhance its aqueous solubility through the use of prodrug strategies or by incorporating it into nanoparticle formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic profiles. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 3-Iodo-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806736-54-8) represents a promising lead compound in the development of novel therapeutics. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.